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Compound of Interest

Compound Name: 6-Cyanohexanoic acid

CAS No.: 5602-19-7

Cat. No.: B1265822

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-cyanohexanoic acid, a

bifunctional organic compound of interest in various scientific and pharmaceutical research

fields. This document details its physicochemical properties, potential therapeutic applications,

and relevant chemical data, presented in a format tailored for technical professionals.

Core Physicochemical Properties
6-Cyanohexanoic acid, also known as ε-cyanocaproic acid, is an aliphatic compound

featuring both a nitrile and a carboxylic acid functional group.[1] Its dual functionality makes it a

versatile intermediate in organic synthesis.[1] The compound typically presents as a colorless

to pale yellow liquid or solid and is soluble in polar solvents such as water and alcohol.[1]

Quantitative Data Summary
The key quantitative properties of 6-cyanohexanoic acid are summarized in the table below

for easy reference and comparison.
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Property Value

Molecular Weight 141.17 g/mol [1][2][3]

Molecular Formula C₇H₁₁NO₂[1][2][3][4]

Exact Mass 141.078979 g/mol [3][4]

CAS Registry Number 5602-19-7[1][3]

Potential Therapeutic and Research Applications
Recent studies have highlighted the potential of 6-cyanohexanoic acid in drug development

and biochemical research. It has been identified as a deacetylase (HDAC) inhibitor, suggesting

its potential role in epigenetic regulation and cancer therapy.[1][2] Furthermore, it has been

investigated as an acetylcholinesterase inhibitor, a mechanism relevant to the treatment of

Alzheimer's disease.[2] There is also evidence to suggest its efficacy in mitigating aluminum

toxicity.[1][2]

Molecular Structure
The chemical structure of 6-cyanohexanoic acid is fundamental to its reactivity and function.

The following diagram illustrates the connectivity of the atoms in the molecule.
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Molecular Structure of 6-Cyanohexanoic Acid
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Caption: A 2D representation of the 6-cyanohexanoic acid molecule.

Experimental Protocols
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The synthesis and application of 6-cyanohexanoic acid involve various experimental

procedures. Below is a generalized workflow for a typical synthesis protocol.
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Caption: A generalized workflow for the synthesis of 6-cyanohexanoic acid.

Example Synthesis Methodology
A detailed experimental protocol for the synthesis of 6-cyanohexanoic acid would typically

include the following sections:

Materials and Reagents: A comprehensive list of all chemicals, solvents, and catalysts used,

including their purity and source.

Equipment Setup: A description of the glassware and apparatus required for the reaction,

including reaction vessels, condensers, and stirring equipment.

Reaction Procedure: Step-by-step instructions for the chemical transformation, including the

order of addition of reagents, reaction temperature, and reaction time.

Workup and Isolation: The procedure for quenching the reaction and isolating the crude

product, which may involve extraction, washing, and drying steps.

Purification: The method used to purify the isolated product, such as column

chromatography, distillation, or recrystallization.

Characterization: The analytical techniques employed to confirm the identity and purity of the

final product, such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)

spectroscopy, and Mass Spectrometry (MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cymitquimica.com [cymitquimica.com]

2. cymitquimica.com [cymitquimica.com]

3. spectrabase.com [spectrabase.com]

4. PubChemLite - 6-cyanohexanoic acid (C7H11NO2) [pubchemlite.lcsb.uni.lu]

To cite this document: BenchChem. [An In-depth Technical Guide to 6-Cyanohexanoic Acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265822/docs#an-in-depth-technical-guide-to-6-
cyanohexanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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